Cas no 871013-29-5 (Thieno[3,2-d]pyrimidin-7-ylmethanamine)

• Product Name: Thieno[3,2-d]pyrimidin-7-ylmethanamine
• CAS No: 871013-29-5
• MF: C₇H₇N₃S
• MW: 165.215579271317
• CID: 719208
• PubChem ID: 44630713
• Update Time: 2025-11-01

Thieno[3,2-d]pyrimidin-7-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• Thieno[3,2-d]pyrimidin-7-ylmethanamine
• Thieno[3,2-d]pyrimidine-7-methanamine
• J-524940
• DB-076841
• 1-(Thieno[3,2-d]pyrimidin-7-yl)methanamine
• SCHEMBL13920409
• Thieno[3,2-d]pyrimidine-7-methanamine (9CI)
• AKOS006310157
• 871013-29-5
• DTXSID60660003

• Inchi： 1S/C7H7N3S/c8-1-5-3-11-6-2-9-4-10-7(5)6/h2-4H,1,8H2
• InChI Key： WSFHEMNSJICJFS-UHFFFAOYSA-N
• SMILES： N1C=C2SC=C(C2=NC=1)CN

Computed Properties

• Exact Mass: 165.03600
• Monoisotopic Mass: 165.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80A^2
• XLogP3: 0.2

Experimental Properties

• Density: 1.383
• Boiling Point: 328.7 °C at 760 mmHg
• Flash Point: 328.7 °C at 760 mmHg
• Refractive Index: 1.718
• PSA: 80.04000
• LogP: 1.85030

Additional information on Thieno[3,2-d]pyrimidin-7-ylmethanamine

Thieno[3,2-d]pyrimidin-7-ylmethanamine: A Comprehensive Overview

Thieno[3,2-d]pyrimidin-7-ylmethanamine, with the CAS number 871013-29-5, is a heterocyclic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which are known for their versatile applications in drug design and development. The structure of Thieno[3,2-d]pyrimidin-7-ylmethanamine features a fused thienopyrimidine ring system, which contributes to its unique chemical properties and potential biological activities.

The synthesis of Thieno[3,2-d]pyrimidin-7-ylmethanamine involves a series of well-defined organic reactions, including cyclization and substitution processes. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. Recent advancements in catalytic methods and green chemistry have further enhanced the efficiency of its production, making it more accessible for large-scale applications.

In terms of biological activity, Thieno[3,2-d]pyrimidin-7-ylmethanamine has shown promising results in preclinical studies. It exhibits potential as a modulator of key cellular pathways involved in diseases such as cancer and neurodegenerative disorders. For instance, studies have demonstrated its ability to inhibit specific kinase enzymes, which are critical targets in oncology research. These findings underscore its potential as a lead compound for drug development.

The structural uniqueness of Thieno[3,2-d]pyrimidin-7-ylmethanamine also makes it an attractive candidate for further chemical modifications. By introducing substituents at various positions on the thienopyrimidine ring, researchers can explore a wide range of biological activities and optimize the compound's pharmacokinetic properties. This approach aligns with current trends in medicinal chemistry that emphasize structure-based drug design.

From an analytical standpoint, the characterization of Thieno[3,2-d]pyrimidin-7-ylmethanamine relies on advanced spectroscopic techniques such as NMR and mass spectrometry. These methods provide detailed insights into its molecular structure and purity, ensuring its reliability for both research and commercial applications. Additionally, computational modeling tools have been employed to predict its interactions with biological targets, further aiding in its development as a therapeutic agent.

In conclusion, Thieno[3,2-d]pyrimidin-7-ylmethanamine, CAS number 871013-29-5, represents a valuable addition to the arsenal of heterocyclic compounds with potential therapeutic applications. Its unique structure, coupled with recent advancements in synthesis and biological evaluation, positions it as a promising candidate for future drug discovery efforts.